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Compound of Interest

Compound Name: 11-Phenylundecanoic acid

Cat. No.: B1293663

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of
11-Phenylundecanoic acid, a key chemical intermediate for various research and
development applications. This document outlines the available quantitative data from various
suppliers, details potential experimental protocols, and visualizes related chemical logic and
potential (though currently hypothetical) signaling pathway interactions.

Commercial Availability and Supplier Data

11-Phenylundecanoic acid is available from a range of commercial suppliers catering to the
research and pharmaceutical development sectors. The compound is typically offered in
various purities, and it is crucial for researchers to consult the certificate of analysis (CoA) for
specific batch information. Below is a summary of key data from various suppliers.
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Molecular
. CAS Molecular . .
Supplier Weight ( Purity Notes
Number Formula
g/mol )
For research
Benchchem 50696-68-9 C17H2602 262.4 -
use only.
Also lists
50696-68-9
Alfa
] 3343-24-6 C17H2602 262.39 96% as an
Chemistry
alternate
CAS.
American
Custom
] 3343-24-6 - - - -
Chemicals
Corp.
Matrix
L 3343-24-6 - - - -
Scientific
AK Scientific 3343-24-6 - - - -
Ambeed 3343-24-6 - - - -
Wuhan
] 3343-24-6 C17H2602 262.387 - -
Finetech
Provides a
) Material
Cole-Parmer 3343-24-6 C17H2602 262.38 99% (titr.)

Safety Data
Sheet.

Note on CAS Numbers: It is important to note that 11-Phenylundecanoic acid is associated
with two primary CAS numbers: 50696-68-9 and 3343-24-6. Researchers should verify the

specific CAS number associated with the product from their chosen supplier.

Physicochemical Properties
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Based on available data sheets, the following are typical physicochemical properties of 11-
Phenylundecanoic acid:

Property Value

Appearance Clear light yellow to yellow viscous liquid

Boiling Point 185 °C @ 1.50 mmHg

Flash Point >93°C

Molecular Formula C17H2602

Molecular Weight ~262.4 g/mol

Stability Stable under normal temperatures and
pressures.

Incompatibilities Strong oxidizing agents.

Potential Research Applications and Experimental
Protocols

While specific, detailed experimental protocols for 11-Phenylundecanoic acid are not
abundantly available in the public domain, its structural similarity to other functionalized fatty
acids suggests its utility in several research areas. Below are potential applications and
generalized experimental workflows.

Polymer Synthesis

The carboxylic acid functionality of 11-Phenylundecanoic acid makes it a suitable monomer
for the synthesis of polyesters and polyamides. The phenyl group can impart unique thermal
and mechanical properties to the resulting polymers.

Hypothetical Experimental Workflow: Polyester Synthesis
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Reactants

11-Phenylundecanoic acid Products

Process r
A,
. Heat . Condensation
Diol (e.g., Ethylene Glycol) Inert Atmosphere (N2 or Ar) High Temperature (e.g., 180-220 °C) Removal of Water (Dean-Stark trap)

Acid Catalyst (e.g., p-Toluenesulfonic acid)

Characterization
(e.g., AFM, XPS, Contact Angle)

‘ Gold Substrate }—»

Substrate Cleaning [mmersion in Incubation
; Rinsing and Drying 11-Phenylundecanoic acid solution Rinsing with Solvent Drying under Nz stream
(e.g., Piranha solution) - (several hours)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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